Cas no 88345-93-1 (5-Bromo-2-(4-methoxyphenyl)pyridine)

• Product Name: 5-Bromo-2-(4-methoxyphenyl)pyridine
• CAS No: 88345-93-1
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 636246
• PubChem ID: 13128384
• Update Time: 2025-10-28

5-Bromo-2-(4-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-methoxyphenyl)pyridine
• Pyridine, 5-bromo-2-(4-methoxyphenyl)-
• RNHJUTIKTVYRAJ-UHFFFAOYSA-N
• CS-0189177
• J-516833
• AKOS015942022
• TQR0725
• SCHEMBL2699451
• 5-Bromo-2-(4'-methoxyphenyl)-pyridine
• DTXSID90520267
• 88345-93-1
• 3-Bromo-6-(4-methoxyphenyl)pyridine
• E91043
• MFCD14707260
• DB-317237

• Inchi： 1S/C12H10BrNO/c1-15-11-5-2-9(3-6-11)12-7-4-10(13)8-14-12/h2-8H,1H3
• InChI Key： RNHJUTIKTVYRAJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Bromo-2-(4-methoxyphenyl)pyridine

Introduction to 5-Bromo-2-(4-methoxyphenyl)pyridine (CAS No. 88345-93-1) and Its Applications in Modern Chemical Biology

5-Bromo-2-(4-methoxyphenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 88345-93-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and methoxy substituents on a pyridine core enhances its reactivity, making it a preferred choice for medicinal chemists and researchers exploring novel therapeutic agents.

The compound's structure, featuring a pyridine ring substituted at the 2-position with a 4-methoxyphenyl group and at the 5-position with a bromine atom, provides a unique combination of electronic and steric properties. These features are particularly useful in designing molecules that interact with biological targets such as enzymes and receptors. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 5-Bromo-2-(4-methoxyphenyl)pyridine has been extensively studied for its potential applications in drug discovery. One of the most compelling areas of research is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the bromine and methoxy groups, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overactive in many cancer types.

Another area where 5-Bromo-2-(4-methoxyphenyl)pyridine has made significant contributions is in the development of antiviral agents. The structural motif of this compound has been incorporated into molecules designed to interfere with viral replication cycles. Specifically, researchers have explored its potential in targeting viral proteases and polymerases, which are essential for viral replication. The ability to modify the pyridine core and the attached phenyl ring allows for fine-tuning of binding properties, enabling the design of inhibitors with improved efficacy and reduced toxicity.

The pharmaceutical industry has also been keen on exploring 5-Bromo-2-(4-methoxyphenyl)pyridine for its potential in treating neurological disorders. Pyridine-based compounds are known to interact with various neurotransmitter receptors, making them suitable candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preclinical studies have demonstrated that derivatives of this compound can modulate neurotransmitter activity by binding to specific receptor subtypes. This has opened up new avenues for developing next-generation therapeutics that offer improved patient outcomes.

Beyond pharmaceutical applications, 5-Bromo-2-(4-methoxyphenyl)pyridine has found utility in materials science and agrochemical research. Its unique electronic properties make it a valuable building block for organic semiconductors and light-emitting diodes (LEDs). In agrochemicals, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi.

The synthesis of 5-Bromo-2-(4-methoxyphenyl)pyridine typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the bromination of 2-(4-methoxyphenyl)pyridine using brominating agents such as N-bromosuccinimide (NBS). This reaction proceeds under controlled conditions to ensure high yield and purity. Post-synthetic modifications can further tailor the compound's properties for specific applications.

Recent advancements in synthetic methodologies have also enabled greener and more efficient production processes for 5-Bromo-2-(4-methoxyphenyl)pyridine. Catalytic approaches using transition metals have been particularly successful in facilitating cross-coupling reactions without the need for harsh reagents or excessive energy consumption. These innovations align with the growing emphasis on sustainable chemistry practices within the industry.

The analytical characterization of 5-Bromo-2-(4-methoxyphenyl)pyridine is another critical aspect that ensures its quality and suitability for various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide detailed insights into the compound's molecular environment, which is essential for understanding its biological activity.

In conclusion,5-Bromo-2-(4-methoxyphenyl)pyridine (CAS No. 88345-93-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, materials science, and agrochemical research. As ongoing research continues to uncover new therapeutic possibilities and innovative synthetic strategies,5-Bromo-2-(4-methoxyphenyl)pyridine is poised to remain at the forefront of scientific exploration.